![molecular formula C12H10FNO B6366106 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% CAS No. 1261941-20-1](/img/structure/B6366106.png)
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95%
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Overview
Description
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% (4-FMPH-2-H), is an organic compound with a wide range of applications in the scientific and medical fields. It is a versatile compound that can be used in a variety of synthesis processes and applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-FMPH-2-H has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for use in laboratory experiments.
Scientific Research Applications
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% has a wide range of applications in scientific and medical research. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been used in the synthesis of COX-2 inhibitors. 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% has also been used in the synthesis of a variety of other pharmaceuticals, agrochemicals, and organic compounds. In addition, 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% has been used in the synthesis of a variety of compounds with potential therapeutic applications.
Mechanism of Action
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% is an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% can reduce the production of prostaglandins, thus reducing inflammation and pain.
Biochemical and Physiological Effects
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. In addition, 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have antioxidant and anti-cancer properties.
Advantages and Limitations for Lab Experiments
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available in a variety of concentrations. In addition, 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% is relatively stable and has a long shelf life. However, 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% is also toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95%. One potential direction is to further explore its mechanism of action and its biochemical and physiological effects. In addition, further research could be conducted to explore the potential therapeutic applications of 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95%. Furthermore, research could be conducted to explore the potential of 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% as an inhibitor of other enzymes or as a potential therapeutic agent. Finally, research could be conducted to explore the potential of 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% as an agrochemical or as a reagent for the synthesis of other organic compounds.
Synthesis Methods
4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods. One method involves the reaction of 2-fluoro-5-methylphenol with pyridine in the presence of a base, such as sodium hydroxide. This reaction yields 4-(2-Fluoro-5-methylphenyl)-2-hydroxypyridine, 95% as the major product. Other methods of synthesis include the reaction of 2-fluoro-5-methylphenol with pyridine-2-carboxaldehyde and the reaction of 2-fluoro-5-methylphenol with N-methylpyridine-2-carboxaldehyde.
properties
IUPAC Name |
4-(2-fluoro-5-methylphenyl)-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c1-8-2-3-11(13)10(6-8)9-4-5-14-12(15)7-9/h2-7H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXJPODDYUWPRMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C2=CC(=O)NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60682629 |
Source
|
Record name | 4-(2-Fluoro-5-methylphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60682629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261941-20-1 |
Source
|
Record name | 4-(2-Fluoro-5-methylphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60682629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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